molecular formula C11H13IO2 B8443225 3-Butoxy-4-iodobenzaldehyde

3-Butoxy-4-iodobenzaldehyde

Cat. No.: B8443225
M. Wt: 304.12 g/mol
InChI Key: JHXUVOJNWJOEDV-UHFFFAOYSA-N
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Description

3-Butoxy-4-iodobenzaldehyde is a useful research compound. Its molecular formula is C11H13IO2 and its molecular weight is 304.12 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H13IO2

Molecular Weight

304.12 g/mol

IUPAC Name

3-butoxy-4-iodobenzaldehyde

InChI

InChI=1S/C11H13IO2/c1-2-3-6-14-11-7-9(8-13)4-5-10(11)12/h4-5,7-8H,2-3,6H2,1H3

InChI Key

JHXUVOJNWJOEDV-UHFFFAOYSA-N

Canonical SMILES

CCCCOC1=C(C=CC(=C1)C=O)I

Origin of Product

United States

Synthesis routes and methods

Procedure details

89.5 g (0.875 mol, 7 eq) of manganese dioxide are added to a solution of 38.30 g (0.125 mol, 1 eq) of (3-butoxy-4-iodophenyl)methanol in 250 mL of dichloromethane. The reaction medium is stirred at room temperature for 18 hours and then filtered through silica gel. The solvent is evaporated off and 29.61 g of 3-butoxy-4-iodobenzaldehyde are obtained in the form of an orange oil. Yield=78%
Name
(3-butoxy-4-iodophenyl)methanol
Quantity
38.3 g
Type
reactant
Reaction Step One
Quantity
250 mL
Type
solvent
Reaction Step One
Quantity
89.5 g
Type
catalyst
Reaction Step One

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